Cas no 1400902-13-7 (Miricorilant)

• Product Name: Miricorilant
• CAS No: 1400902-13-7
• MF: C₂₄H₂₃F₃N₂O₂
• MW: 428.446836709976
• CID: 5146999
• Update Time: 2025-10-29

Miricorilant Chemical and Physical Properties

Names and Identifiers

• Miricorilant
• CORT118335
• Miricorilant [INN]
• Miricorilant [USAN]
• 311Y5GV21M
• 6-(trans-4-Phenylcyclohexyl)-5-((3-(trifluoromethyl)phenyl)methyl)-2,4(1H,3H)-pyrimidinedione
• Miricorilant (USAN/INN)
• C118335
• GTPL10059
• BDBM50402498
• WHO 10853
• compound 7 [PMID: 23131342]
• D11667
• 2,4(1H,3H)-PYRIMIDINEDIONE, 6-(TRANS-4-PHENYLCYCLOHEXYL)-5-((3-(TRIFLUOROMETHYL)PHENY
• C118335)
• CORT 118335 (Miricorilant
• CORT 118335

• Inchi： 1S/C24H23F3N2O2/c25-24(26,27)19-8-4-5-15(13-19)14-20-21(28-23(31)29-22(20)30)18-11-9-17(10-12-18)16-6-2-1-3-7-16/h1-8,13,17-18H,9-12,14H2,(H2,28,29,30,31)
• InChI Key： GVVUZBSCYAVFTI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC1C(NC(NC=1C1CCC(C2C=CC=CC=2)CC1)=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 704
• XLogP3: 5.2
• Topological Polar Surface Area: 58.2

Miricorilant Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids

Additional information on Miricorilant

Comprehensive Overview of Miricorilant (CAS No. 1400902-13-7): Mechanism, Applications, and Research Insights

Miricorilant (CAS No. 1400902-13-7) is a selective glucocorticoid receptor (GR) modulator that has garnered significant attention in pharmaceutical research due to its potential therapeutic applications. This compound, developed by Corcept Therapeutics, is designed to address conditions linked to glucocorticoid receptor dysregulation, such as metabolic disorders, mental health conditions, and Cushing's syndrome. Its unique mechanism of action distinguishes it from traditional glucocorticoid antagonists, offering a promising avenue for targeted therapy.

The growing interest in Miricorilant aligns with contemporary healthcare trends, including the demand for precision medicine and personalized treatment options. Researchers and clinicians are particularly intrigued by its potential to mitigate the side effects of prolonged glucocorticoid use, such as weight gain, insulin resistance, and cardiovascular risks. These concerns are frequently searched topics in medical forums and AI-driven platforms, reflecting widespread patient and provider interest.

From a biochemical perspective, Miricorilant exhibits high affinity for the GR while minimizing interactions with other nuclear receptors, reducing off-target effects. This specificity is critical for its investigational use in psychiatric disorders, where modulating the hypothalamic-pituitary-adrenal (HPA) axis could alleviate symptoms of depression and anxiety. Preclinical studies suggest it may also reverse glucocorticoid-induced metabolic dysfunction, a hot topic in obesity and diabetes research.

In clinical trials, Miricorilant has shown promise for Cushing's syndrome, a rare endocrine disorder characterized by excessive cortisol production. Patients often search for "new Cushing's treatments 2024" or "alternatives to ketoconazole", highlighting the unmet need this compound addresses. Its ability to normalize cortisol activity without adrenal suppression positions it as a potential first-line therapy.

Beyond endocrine applications, Miricorilant is being explored for neuroprotection and cognitive enhancement, tapping into the booming brain health market. Searches like "GR modulators for memory" or "stress-related cognitive decline treatments" underscore its relevance. The compound’s anti-inflammatory properties further broaden its scope to autoimmune and neurodegenerative diseases.

Manufacturing and formulation of Miricorilant (CAS No. 1400902-13-7) adhere to stringent Good Manufacturing Practice (GMP) standards, ensuring consistency for ongoing trials. Analytical techniques like HPLC and mass spectrometry validate its purity, a key concern for researchers querying "CAS 1400902-13-7 supplier purity" or "Miricorilant stability data".

The intellectual property landscape around Miricorilant is another area of interest, with patents covering its composition and therapeutic methods. This aligns with searches for "Miricorilant patent expiration" or "generic GR modulators", indicating market anticipation. Collaborative research between academia and industry continues to uncover novel applications, keeping this compound at the forefront of drug development discussions.

In summary, Miricorilant represents a paradigm shift in targeting glucocorticoid-related pathologies. Its multifaceted potential—from metabolic health to neuroscience—resonates with current scientific and public health priorities, making it a compelling subject for further investigation and investment.